Cas no 1258638-62-8 (2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2,2-difluoroacetic acid)
1258638-62-8 structure
Product Name:2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2,2-difluoroacetic acid
CAS No:1258638-62-8
MF:C12H19F2NO4
MW:279.280370950699
MDL:MFCD18433769
CID:4552252
PubChem ID:105521270
Update Time:2024-11-02
2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2,2-difluoroacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-(tert-butoxycarbonyl)piperidin-4-yl)-2,2-difluoroacetic acid
- 2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2,2-difluoroacetic acid
- SCHEMBL25173198
- AS-72838
- 2-(1-(Boc)-piperidin-4-yl)-2,2-difluoroacetic acid
- [1-(Tert-butoxycarbonyl)-4-piperidinyl](difluoro)acetic acid
- MFCD18433769
- CS-W001371
- 2,2-difluoro-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]acetic acid
- 2-(1-(BOC)Piperidin-4-yl)-2,2-difluoroacetic acid
- SB12837
- 2-(1-(tert-butoxycarbonyl)piperidin-4-yl)-2,2-difluoroaceticacid-B28577
- AKOS027425907
- S11258
- EN300-205248
- 1258638-62-8
- 2-(1-(BOC)Piperidin-4-yl)-2,2-difluoroaceticacid
- 2-(1-(t-Butoxycarbonyl)piperidin-4-yl)-2,2-difluoroacetic acid
- [1-(tert-butoxycarbonyl)piperidin-4-yl]difluoroacetic acid
- DB-160961
-
- MDL: MFCD18433769
- Inchi: 1S/C12H19F2NO4/c1-11(2,3)19-10(18)15-6-4-8(5-7-15)12(13,14)9(16)17/h8H,4-7H2,1-3H3,(H,16,17)
- InChI Key: JKLRIUFRABWFPW-UHFFFAOYSA-N
- SMILES: FC(C(=O)O)(C1CCN(C(=O)OC(C)(C)C)CC1)F
Computed Properties
- Exact Mass: 279.12821441g/mol
- Monoisotopic Mass: 279.12821441g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 66.8Ų
2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2,2-difluoroacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129000070-250mg |
2-(1-(Tert-butoxycarbonyl)piperidin-4-yl)-2,2-difluoroacetic acid |
1258638-62-8 | 97% | 250mg |
$680.00 | 2023-09-03 | |
| Alichem | A129000070-500mg |
2-(1-(Tert-butoxycarbonyl)piperidin-4-yl)-2,2-difluoroacetic acid |
1258638-62-8 | 97% | 500mg |
$1029.00 | 2023-09-03 | |
| Alichem | A129000070-1g |
2-(1-(Tert-butoxycarbonyl)piperidin-4-yl)-2,2-difluoroacetic acid |
1258638-62-8 | 97% | 1g |
$1735.55 | 2023-09-03 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T62890-500mg |
2-(1-(Boc)Piperidin-4-yl)-2,2-difluoroacetic acid |
1258638-62-8 | 95% | 500mg |
¥3540.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T62890-1g |
2-(1-(Boc)Piperidin-4-yl)-2,2-difluoroacetic acid |
1258638-62-8 | 95% | 1g |
¥5900.0 | 2023-09-06 | |
| Chemenu | CM363328-1g |
2-(1-(tert-butoxycarbonyl)piperidin-4-yl)-2,2-difluoroacetic acid |
1258638-62-8 | 95%+ | 1g |
$1151 | 2023-02-03 | |
| eNovation Chemicals LLC | D543739-1g |
2-(1-(tert-butoxycarbonyl)piperidin-4-yl)-2,2-difluoroacetic acid |
1258638-62-8 | 95% | 1g |
$1040 | 2024-05-24 | |
| Chemenu | CM363328-10mg |
2-(1-(tert-butoxycarbonyl)piperidin-4-yl)-2,2-difluoroacetic acid |
1258638-62-8 | 95%+ | 10mg |
$52 | 2023-02-03 | |
| Chemenu | CM363328-25mg |
2-(1-(tert-butoxycarbonyl)piperidin-4-yl)-2,2-difluoroacetic acid |
1258638-62-8 | 95%+ | 25mg |
$104 | 2023-02-03 | |
| Chemenu | CM363328-100mg |
2-(1-(tert-butoxycarbonyl)piperidin-4-yl)-2,2-difluoroacetic acid |
1258638-62-8 | 95%+ | 100mg |
$277 | 2023-02-03 |
2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2,2-difluoroacetic acid Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
1258638-62-8 (2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2,2-difluoroacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent